Cas no 149-45-1 (Tiron)

• Product Name: Tiron
• CAS No: 149-45-1
• MF: C₆H₄Na₂O₈S₂
• MW: 314.200701713562
• MDL: MFCD00149531
• CID: 36581
• Update Time: 2025-04-18

Tiron Chemical and Physical Properties

Names and Identifiers

• Sodium 4,5-dihydroxybenzene-1,3-disulfonate hydrate
• Tiron
• disodium 4,5-dihydroxybenzene-1,3-disulphonate
• Catechol 3,5-disulphonic acid disodium salt monohydrate
• Sodium 1,2-dihydroxybenzene-3,5-disulphonate monohydrate
• Tiron Monohydrate
• 4.5-Dihydroxy-m-benzene disulfonic acid disodium salt
• Tiron Monohydrate, indicator
• TIRON, INDICATOR FOR COMPLEXOMETRY
• Tiron?100GR
• Tiron?500GR
• 1,2-dihydroxybenzene-3,5-disulfonic acid disodium salt
• 4,5-Dihydroxy-1,3-benzenedisulfonic acid disodium salt
• Catechol-3,5-disulfonic Acid Disodium Salt Monohydrate
• Disodium 4,5-Dihydroxybenzene-1,3-disulfonate Monohydrate
• Pyrocatechol-3,5-disulfonic acid disodium salt
• Pyrocatechol-3,5-disulfonic Acid Disodium Salt Mono
• sdd
• tiferron
• Tiferron Monohydrate
• TIRON(TM)
• tlron
• YOE'S REAGENT
• Pyrocatechol-3,5-disulfonic Acid Disodium Salt Monohydrate
• 1,2-Dihydroxybenzene-3,5-disulfonic acid disodium salt hydrate
• Pyrocatechol-3,5-disulfonic acid disodium salt hydrate
• Disodium 4,5-dihydroxy-1,3-benzenedisulfonate hydrate
• TFerric
• TironGr
• TIRON(R)
• Tiron(rg
• Disodium 4,5-dihydroxybenzene-1,3-disulfonate
• Sodium catechol sulfate
• Sodium 4,5-dihydroxybenzene-1,3-disulfonate
• 1,3-Benzenedisulfonic acid, 4,5-dihydroxy-, disodium salt
• 3,5-Disulfocatechol disodium salt
• Sodium pyrocatechol-3,5-disulfonate
• Sodium 1,2-dihydroxy-3,5-benzenedisulfonate
• Disodium pyrocatechol-3,5-disulfonate
• Sodium 1,2-dihydroxybenzenedisulfonate
• Dihydroxy benze

• MDL： MFCD00149531
• Inchi： 1S/C6H6O8S2.2Na/c7-4-1-3(15(9,10)11)2-5(6(4)8)16(12,13)14;;/h1-2,7-8H,(H,9,10,11)(H,12,13,14);;/q;2*+1/p-2
• InChI Key： ISWQCIVKKSOKNN-UHFFFAOYSA-L
• SMILES： S(C1C(=C(C=C(C=1)S(=O)(=O)[O-])O)O)(=O)(=O)[O-].[Na+].[Na+]
• BRN： 4629740

Computed Properties

• Exact Mass: 331.92500
• Monoisotopic Mass: 331.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 413
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172
• Surface Charge: 0

Experimental Properties

• Color/Form: With white powder
• Melting Point: 300 ºC
• PH: 5.0 (10g/l, H2O, 20℃)
• Solubility: 1350g/l
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 180.85000
• LogP: 1.00330
• Solubility: Soluble in water, slightly soluble in alcohol, insoluble in acetone and ether.
• Merck: 9465
• Sensitiveness: Hygroscopic

Tiron Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-9
• RTECS：CZ9263000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt